Cas no 17229-76-4 (2-Propylbenzo[d]thiazole)

• Product Name: 2-Propylbenzo[d]thiazole
• CAS No: 17229-76-4
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• MDL: MFCD15146801
• CID: 122186
• PubChem ID: 12406332
• Update Time: 2025-04-18

2-Propylbenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Propylbenzo[d]thiazole
• 2-Propyl-1,3-benzothiazole
• 2-PROPYLBENZTHIAZOLE
• BENZOTHIAZOLE, 2-PROPYL- (6CI,7CI,8CI,9CI)
• Benzothiazole,2-propyl-
• 2-n-propylbenzothiazole
• 2-n-propyl-benzothiazole
• 2-Propyl-benzothiazol
• 2-propyl-Benzothiazole
• 2-Propylbenzothiazole
• 2-Propyl-benzthiazol
• AG-E-21580
• CTK8E4124
• SureCN12511
• SCHEMBL12511
• DTXSID30496775
• MFCD15146801
• FT-0696235
• I11407
• AS-8475
• Benzothiazole,2-propyl
• 17229-76-4
• CS-0328545
• AKOS022174956
• Benzothiazole, 2-propyl-
• DB-285902

• MDL： MFCD15146801
• Inchi： 1S/C10H11NS/c1-2-5-10-11-8-6-3-4-7-9(8)12-10/h3-4,6-7H,2,5H2,1H3
• InChI Key： ZVTBXGSHAYDNOP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles